![molecular formula C16H22N2O3 B2972096 Tert-butyl 4-benzoylpiperazine-1-carboxylate CAS No. 77278-38-7](/img/structure/B2972096.png)
Tert-butyl 4-benzoylpiperazine-1-carboxylate
Overview
Description
Tert-butyl 4-benzoylpiperazine-1-carboxylate is a chemical compound with the CAS Number: 77278-38-7 . It has a molecular weight of 290.36 . The compound is typically stored at room temperature and comes in a powder form .
Molecular Structure Analysis
The IUPAC name for this compound is tert-butyl 4-benzoyl-1-piperazinecarboxylate . The InChI Code is 1S/C16H22N2O3/c1-16(2,3)21-15(20)18-11-9-17(10-12-18)14(19)13-7-5-4-6-8-13/h4-8H,9-12H2,1-3H3 .Physical And Chemical Properties Analysis
This compound has a melting point range of 105-107 degrees Celsius .Scientific Research Applications
Synthesis and Intermediate Applications
Synthesis of Jak3 Inhibitor Intermediates : Tert-butyl 4-benzoylpiperazine-1-carboxylate is utilized as an intermediate in the synthesis of novel protein tyrosine kinase Jak3 inhibitors, like CP-690550. An efficient synthesis method for this compound involves a series of steps, starting from 4-methylpyridinium and going through several chemical reactions, leading to a total yield of up to 80.2%. This process highlights its utility in drug development (Chen Xin-zhi, 2011).
Anticancer Drug Synthesis : This chemical is a key intermediate for small molecule anticancer drugs. A high yield synthetic method for a similar compound, tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, demonstrates its relevance in anticancer drug development. This method, optimized through several chemical reactions, contributes significantly to the ongoing efforts in creating effective cancer therapeutics (Binliang Zhang, K. Ye, Shan Xu, & Tongsheng Xu, 2018).
Chemical Modification and Derivatives
- Stereoselective Synthesis of Derivatives : this compound and its derivatives are used in stereoselective synthesis. For example, tert-butyl 3-allyl-4-hydroxypiperidine-1-carboxylates, synthesized using L-selectride, are valuable for producing diverse piperidine derivatives with potential pharmaceutical applications (V. Boev, A. I. Moskalenko, S. Belopukhov, & N. M. Przheval’skii, 2015).
Applications in Chemistry and Material Science
- Polyamide Synthesis : A study on the synthesis and properties of ortho-linked polyamides showcases the utility of compounds like this compound in material science. These polyamides, derived from bis(ether-carboxylic acid) or bis(ether amine) related to tert-butylcatechol, demonstrate significant potential in creating materials with high thermal stability and solubility in various solvents (S. Hsiao, Chin‐Ping Yang, & Shin-Hung Chen, 2000).
Safety and Hazards
The compound has been classified under GHS07 for safety . It has hazard statements H302, H315, H319, H335 indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
Properties
IUPAC Name |
tert-butyl 4-benzoylpiperazine-1-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O3/c1-16(2,3)21-15(20)18-11-9-17(10-12-18)14(19)13-7-5-4-6-8-13/h4-8H,9-12H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOZLBJXUJHNUOW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN(CC1)C(=O)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
77278-38-7 | |
Record name | tert-butyl 4-benzoylpiperazine-1-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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